An In-depth Technical Guide to PI3K-IN-31: Structure, Synthesis, and Biological Activity
An In-depth Technical Guide to PI3K-IN-31: Structure, Synthesis, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the phosphoinositide 3-kinase (PI3K) inhibitor, PI3K-IN-31. It details the compound's chemical structure, a step-by-step synthesis protocol, and its inhibitory activity against Class I PI3K isoforms. The guide also includes detailed experimental protocols for the characterization of this potent inhibitor and its effects on downstream signaling pathways, making it a valuable resource for researchers in oncology and drug discovery.
Chemical Structure and Properties
PI3K-IN-31, also referred to as compound 6b in the primary literature, is a potent inhibitor of the PI3K signaling pathway.[1] Its chemical structure is characterized by a 1,3,5-triazine core, which is a common scaffold for PI3K inhibitors.
Chemical Name: 2,2'-((6-(2-fluoro-5-(trifluoromethyl)phenyl)-1,3,5-triazine-2,4-diyl)bis(azanediyl))bis(ethan-1-ol)
Molecular Formula: C₁₉H₂₀F₄N₆O₂
Molecular Weight: 456.40 g/mol
CAS Number: 1359956-12-9
Synthesis of PI3K-IN-31 (Compound 6b)
The synthesis of PI3K-IN-31 is achieved through a multi-step process, which is detailed in the supplementary information of the journal article "Structural Effects of Morpholine Replacement in ZSTK474 on Class I PI3K Isoform Inhibition: Development of Novel MEK/PI3K Bifunctional Inhibitors" by Van Dort et al.[1] The key steps involve the sequential substitution of chlorine atoms on a triazine core.
Synthesis of Intermediate 4: 2,4-dichloro-6-(2-fluoro-5-(trifluoromethyl)phenyl)-1,3,5-triazine
To a solution of 2-fluoro-5-(trifluoromethyl)benzamidine (1.0 eq) in anhydrous THF at 0 °C is added a solution of phosgene (20% in toluene, 2.0 eq). The reaction mixture is stirred at room temperature for 16 hours. The solvent is then removed under reduced pressure, and the residue is triturated with hexane to afford the crude product, which is used in the next step without further purification. To a solution of the crude product in anhydrous CH2Cl2 at 0 °C is added cyanuric chloride (1.0 eq) and N,N-diisopropylethylamine (DIPEA) (2.5 eq). The reaction mixture is stirred at room temperature for 16 hours. The reaction is quenched with water, and the aqueous layer is extracted with CH2Cl2. The combined organic layers are washed with brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to afford intermediate 4.
Synthesis of Intermediate 5: 4-((4-chloro-6-(2-fluoro-5-(trifluoromethyl)phenyl)-1,3,5-triazin-2-yl)amino)morpholine
To a solution of intermediate 4 (1.0 eq) in acetone is added morpholine (1.1 eq) and DIPEA (1.5 eq). The reaction mixture is stirred at room temperature for 4 hours. The solvent is removed under reduced pressure, and the residue is partitioned between ethyl acetate and water. The organic layer is washed with brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to afford intermediate 5.
Synthesis of PI3K-IN-31 (Compound 6b): 2,2'-((6-(morpholino)-1,3,5-triazine-2,4-diyl)bis(azanediyl))bis(ethan-1-ol)
To a solution of intermediate 5 (1.0 eq) in acetone is added diethanolamine (1.5 eq) and DIPEA (2.0 eq). The reaction mixture is heated to reflux for 16 hours. The solvent is removed under reduced pressure, and the residue is purified by reverse-phase HPLC to afford PI3K-IN-31 (compound 6b) as a white solid.
Quantitative Data: In Vitro PI3K Isoform Inhibition
PI3K-IN-31 demonstrates potent inhibition of Class I PI3K isoforms, with a particularly high potency for PI3Kα.[1] The inhibitory activity is summarized in the table below.
| PI3K Isoform | IC₅₀ (nM) |
| PI3Kα | 3.7 |
| PI3Kβ | 74 |
| PI3Kγ | 14.6 |
| PI3Kδ | 9.9 |
Table 1: In vitro inhibitory activity of PI3K-IN-31 against Class I PI3K isoforms. Data from Van Dort et al.[1]
Experimental Protocols
PI3K Enzymatic Inhibition Assay
The in vitro inhibitory activity of PI3K-IN-31 against the four Class I PI3K isoforms (α, β, γ, and δ) was determined using the ADP-Glo™ Kinase Assay (Promega).[1]
Materials:
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Recombinant human PI3Kα, PI3Kβ, PI3Kγ, and PI3Kδ enzymes (Promega)
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PIP2 (phosphatidylinositol-4,5-bisphosphate) substrate (Promega)
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ATP (Promega)
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ADP-Glo™ Kinase Assay Kit (Promega)
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PI3K-IN-31 (dissolved in DMSO)
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Assay buffer (50 mM HEPES pH 7.5, 100 mM NaCl, 3 mM MgCl₂, 0.03% CHAPS)
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384-well white plates
Procedure:
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Prepare serial dilutions of PI3K-IN-31 in DMSO.
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Add 2.5 µL of the PI3K enzyme solution to each well of a 384-well plate.
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Add 0.5 µL of the diluted PI3K-IN-31 or DMSO (vehicle control) to the respective wells.
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Incubate the plate at room temperature for 15 minutes.
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Initiate the kinase reaction by adding 2 µL of a substrate mix containing PIP2 and ATP in assay buffer. The final concentrations are typically at the Km for ATP and substrate for each enzyme.
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Incubate the reaction at room temperature for 60 minutes.
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Stop the reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent.
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Incubate at room temperature for 40 minutes.
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Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.
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Incubate at room temperature for 30 minutes.
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Measure the luminescence using a plate reader.
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Calculate the percent inhibition for each concentration of PI3K-IN-31 and determine the IC₅₀ values by fitting the data to a four-parameter logistic dose-response curve.
Cell Viability Assay
The anti-proliferative effects of PI3K-IN-31 can be assessed using a standard cell viability assay, such as the MTT or CellTiter-Glo® assay. The following is a general protocol.
Materials:
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Cancer cell lines (e.g., A375, D54, SET-2)[1]
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Complete cell culture medium
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PI3K-IN-31 (dissolved in DMSO)
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent or CellTiter-Glo® Luminescent Cell Viability Assay (Promega)
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96-well clear or opaque plates
-
DMSO
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Plate reader
Procedure:
-
Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.
-
Prepare serial dilutions of PI3K-IN-31 in complete cell culture medium.
-
Remove the old medium and add 100 µL of the medium containing the different concentrations of PI3K-IN-31 or DMSO (vehicle control) to the wells.
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Incubate the cells for 72 hours at 37°C in a humidified incubator with 5% CO₂.
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For the MTT assay, add 10 µL of MTT reagent to each well and incubate for 4 hours. Then, add 100 µL of DMSO to dissolve the formazan crystals and measure the absorbance at 570 nm.
-
For the CellTiter-Glo® assay, add 100 µL of the reagent to each well, incubate for 10 minutes, and measure the luminescence.
-
Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ values.
Western Blot Analysis for Downstream Signaling
To investigate the effect of PI3K-IN-31 on the PI3K signaling pathway, Western blotting can be performed to detect the phosphorylation levels of key downstream effectors like AKT and ERK.[1]
Materials:
-
Cancer cell lines
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PI3K-IN-31
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Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
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BCA Protein Assay Kit
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SDS-PAGE gels
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PVDF membranes
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Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
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Primary antibodies against p-AKT (Ser473), total AKT, p-ERK1/2 (Thr202/Tyr204), total ERK1/2, and a loading control (e.g., GAPDH).
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HRP-conjugated secondary antibodies
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Enhanced chemiluminescence (ECL) substrate
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Imaging system
Procedure:
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Treat the cells with various concentrations of PI3K-IN-31 for a specified time (e.g., 24 hours).
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Lyse the cells and quantify the protein concentration using the BCA assay.
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Separate equal amounts of protein from each sample by SDS-PAGE and transfer them to a PVDF membrane.
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Block the membrane with blocking buffer for 1 hour at room temperature.
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Incubate the membrane with the primary antibodies overnight at 4°C.
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Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
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Wash the membrane again with TBST.
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Apply the ECL substrate and visualize the protein bands using an imaging system.
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Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.
Visualizations
PI3K Signaling Pathway
Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of PI3K-IN-31.
Experimental Workflow
Caption: Workflow for the synthesis and biological evaluation of PI3K-IN-31.
